1,5-dimethyl-N-(2-methylpropyl)pyrrole-2-carboxamide

• IUPAC Name: 1,5-dimethyl-N-(2-methylpropyl)pyrrole-2-carboxamide
• InChI: InChI=1S/C11H18N2O/c1-8(2)7-12-11(14)10-6-5-9(3)13(10)4/h5-6,8H,7H2,1-4H3,(H,12,14)
• InChI Key: SEKIPFFOLAKYQQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(N1C)C(=O)NCC(C)C
• Molecular Formula: C11H18N2O
• Molecular Weight: 194.27 g/mol

Description

1,5-dimethyl-N-(2-methylpropyl)pyrrole-2-carboxamide, also known as DPC, is a synthetic compound that has been extensively studied for its potential applications in scientific research. DPC is a pyrrole derivative that has been shown to exhibit a range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.

Mechanism of Action

The mechanism of action of 1,5-dimethyl-N-(2-methylpropyl)pyrrole-2-carboxamide is not fully understood, but it is thought to involve the modulation of various signaling pathways in cells. Specifically, 1,5-dimethyl-N-(2-methylpropyl)pyrrole-2-carboxamide has been shown to activate the Nrf2-ARE pathway, which is involved in the regulation of cellular antioxidant responses. 1,5-dimethyl-N-(2-methylpropyl)pyrrole-2-carboxamide has also been shown to inhibit the activity of NF-kB, a transcription factor that is involved in inflammation and immune responses.
Biochemical and Physiological Effects
1,5-dimethyl-N-(2-methylpropyl)pyrrole-2-carboxamide has been shown to have a range of biochemical and physiological effects, including antioxidant activity, anti-inflammatory activity, and anti-cancer activity. 1,5-dimethyl-N-(2-methylpropyl)pyrrole-2-carboxamide has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1,5-dimethyl-N-(2-methylpropyl)pyrrole-2-carboxamide in lab experiments is its high purity and stability, which allows for accurate and reproducible results. However, one limitation of using 1,5-dimethyl-N-(2-methylpropyl)pyrrole-2-carboxamide is its relatively high cost compared to other compounds that may have similar effects.

Future Directions

There are many potential future directions for research involving 1,5-dimethyl-N-(2-methylpropyl)pyrrole-2-carboxamide. One area of interest is the development of 1,5-dimethyl-N-(2-methylpropyl)pyrrole-2-carboxamide-based therapies for neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further studies are needed to fully understand the mechanisms of action of 1,5-dimethyl-N-(2-methylpropyl)pyrrole-2-carboxamide and its potential applications in other areas of research, such as cancer and inflammation. Finally, research is needed to develop more cost-effective methods for synthesizing 1,5-dimethyl-N-(2-methylpropyl)pyrrole-2-carboxamide, which could make it more widely available for research purposes.

Synthesis Methods

1,5-dimethyl-N-(2-methylpropyl)pyrrole-2-carboxamide can be synthesized using a variety of methods, including the reaction of 2-methylpropanal with 1,5-dimethylpyrrole-2-carboxylic acid in the presence of a catalyst. Other methods involve the use of different starting materials and reaction conditions, but all result in the formation of 1,5-dimethyl-N-(2-methylpropyl)pyrrole-2-carboxamide with high purity and yield.

Scientific Research Applications

1,5-dimethyl-N-(2-methylpropyl)pyrrole-2-carboxamide has been used in a wide range of scientific research applications, including studies of the nervous system, cancer, and inflammation. In particular, 1,5-dimethyl-N-(2-methylpropyl)pyrrole-2-carboxamide has been shown to have neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.